Cas no 1880748-54-8 (2-(difluoromethoxy)-5-fluoro-N-methylaniline)

• Product Name: 2-(difluoromethoxy)-5-fluoro-N-methylaniline
• CAS No: 1880748-54-8
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 5824326
• PubChem ID: 131103913
• Update Time: 2025-05-19

2-(difluoromethoxy)-5-fluoro-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)-5-fluoro-N-methylaniline
• EN300-3103696
• 1880748-54-8

• Inchi： 1S/C8H8F3NO/c1-12-6-4-5(9)2-3-7(6)13-8(10)11/h2-4,8,12H,1H3
• InChI Key： DCGLEVDSTQTWOT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)NC)OC(F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(difluoromethoxy)-5-fluoro-N-methylaniline

Professional Introduction to Compound with CAS No. 1880748-54-8 and Product Name: 2-(difluoromethoxy)-5-fluoro-N-methylaniline

The compound identified by the CAS number 1880748-54-8 and the product name 2-(difluoromethoxy)-5-fluoro-N-methylaniline represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both fluorine and methoxy substituents in its molecular framework imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the utilization of fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The compound 2-(difluoromethoxy)-5-fluoro-N-methylaniline exemplifies this trend, as its structure incorporates two fluorine atoms at strategic positions. These fluorine atoms are known to modulate the pharmacokinetic profile of drugs by influencing their interactions with biological targets. Specifically, the electron-withdrawing nature of fluorine can lead to a more favorable pharmacophore for receptor binding, thereby enhancing therapeutic efficacy.

The methoxy group in the molecule further contributes to its pharmacological profile by providing a hydrophilic moiety that can improve solubility and oral bioavailability. This combination of structural elements makes 2-(difluoromethoxy)-5-fluoro-N-methylaniline a promising candidate for developing novel therapeutic agents. Current research suggests that such compounds may exhibit activity against a range of biological targets, including enzymes and receptors involved in inflammatory pathways.

Recent studies have highlighted the potential of fluorinated anilines in the treatment of neurological disorders. The structural motif present in 2-(difluoromethoxy)-5-fluoro-N-methylaniline bears resemblance to known pharmacological agents that target neurotransmitter systems. By leveraging computational modeling and high-throughput screening techniques, researchers have identified derivatives of this compound that show promise in preclinical models of neurodegenerative diseases. These findings underscore the importance of fluorinated anilines as scaffolds for drug discovery.

Moreover, the compound's chemical properties make it amenable to further derivatization, allowing for the creation of libraries of analogs with tailored pharmacological profiles. The ability to modify both the fluorine and methoxy substituents provides chemists with a high degree of flexibility in optimizing drug-like properties such as potency, selectivity, and pharmacokinetics. This versatility is particularly valuable in early-stage drug development, where rapid iteration and optimization are critical.

The synthesis of 2-(difluoromethoxy)-5-fluoro-N-methylaniline involves sophisticated organic transformations that highlight the synthetic prowess required to construct complex molecules. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and palladium-mediated cross-coupling processes, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of this compound but also contribute to the broader toolkit available for constructing fluorinated pharmaceuticals.

In conclusion, 2-(difluoromethoxy)-5-fluoro-N-methylaniline represents a significant advancement in medicinal chemistry. Its unique structural features, combined with its promising pharmacological properties, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for fluorinated aromatic compounds, this molecule is poised to play a crucial role in shaping the future of drug development.